1-[2-Fluoro-4-(methylsulfonyl)phenyl]piperazine

• IUPAC Name: 1-(2-fluoro-4-methylsulfonylphenyl)piperazine
• InChI: InChI=1S/C11H15FN2O2S/c1-17(15,16)9-2-3-11(10(12)8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key: CMYAOPCJWBOQNZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)N2CCNCC2)F
• Molecular Formula: C11H15FN2O2S
• DSSTOX Substance ID: DTXSID50382247
• Molecular Weight: 258.31 g/mol
• CAS RN: 845616-10-6

Description

The compound 1-[2-Fluoro-4-(methylsulfonyl)phenyl]piperazine is a derivative of piperazine, which is a common scaffold in medicinal chemistry due to its versatility and biological activity. Piperazine derivatives have been extensively studied for their potential as antimicrobial agents, receptor antagonists, and in various other therapeutic areas. The presence of a fluorine atom and a methylsulfonyl group on the phenyl ring of the piperazine structure can significantly influence the compound's physical, chemical, and biological properties .

Synthesis Analysis

The synthesis of piperazine derivatives often involves multi-step reactions, starting from simple precursors to more complex structures. For instance, substituted 1-[bis(4-fluorophenyl)-methyl]piperazine derivatives have been synthesized and characterized by IR and 1H NMR, indicating the importance of spectroscopic methods in confirming the structure of such compounds . Another example is the synthesis of 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, which was achieved through electrophilic fluorination of a trimethylstannyl precursor . Additionally, the synthesis of related compounds to study the metabolites of certain cerebral vasodilators has been reported, which helps in understanding the metabolism and pharmacokinetics of these drugs .

Molecular Structure Analysis

The molecular structure of piperazine derivatives can be elucidated using X-ray crystallography, as demonstrated by the determination of the crystal structure of 4-phenyl-piperazine-1-sulfonamide . The crystallographic data provide insights into the conformation and intermolecular interactions within the crystal lattice, which can influence the compound's stability and reactivity. Similarly, the structure of 1-(p-fluorophenylmethyl)-2-(4-methyl-1-piperazinyl)-1H-benzimidazole hydrogen fumarate has been determined, revealing the planarity of the benzimidazole ring and the chair conformation of the piperazine ring .

Chemical Reactions Analysis

Piperazine derivatives can undergo various chemical reactions, which are essential for their functionalization and application in drug design. For example, the rapid synthesis of N,N'-disubstituted piperazines has been developed, which is useful for the preparation of radiolabeled compounds for positron emission tomography studies . The Mannich reaction has also been employed to create fluoroquinolone hybrids, demonstrating the versatility of piperazine derivatives in forming new chemical entities with potential biological activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of piperazine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The presence of substituents like fluorine and methylsulfonyl groups can affect these properties, which in turn can impact the compound's pharmacokinetics and pharmacodynamics. The characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, for instance, included spectroscopic methods and X-ray diffraction studies, providing comprehensive information about the compound's structure and properties .

Scientific Research Applications

Synthesis and Antibacterial Activities

Research has led to the synthesis of novel 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives, showing that specific derivatives exhibit notable antibacterial activities against various pathogens. This implies potential applications in developing new antibacterial agents (Wu Qi, 2014).

Acaricidal Activity

The acaricidal activity of phenylpiperazine derivatives has been explored, revealing that certain 4-substituted 1-[2-fluoro-4-methyl-5-(2,2,2-trifluoroethylsulfanyl)phenyl]piperazine derivatives show good efficacy against agricultural pests. This suggests their utility in pest management strategies (Jun Suzuki et al., 2021).

Atypical Antipsychotic Agents

Piperazin-1-yl-phenyl-arylsulfonamides, including derivatives of the mentioned chemical, have been synthesized and identified for their high affinities for serotonin receptors, indicating their potential as novel atypical antipsychotic agents. This highlights a possible therapeutic application in treating psychiatric disorders (C. Park et al., 2010).

Anticonvulsant Synthesis

The compound has been involved in the synthesis of novel anticonvulsants, demonstrating the chemical's versatility in creating therapeutic agents aimed at treating neurological disorders (N. Saemian et al., 2006).

Metabolic Pathway Analysis

A study on Lu AA21004, a novel antidepressant, involved the investigation of its metabolic pathways, utilizing 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine. This research contributes to understanding the metabolic profiles of new drugs, facilitating their development and optimization (Mette G. Hvenegaard et al., 2012).

Antioxidant Properties

The antioxidant properties of compounds containing a piperazin-1-yl moiety have been characterized, offering insights into developing antioxidant-based therapies. This research suggests potential applications in combating oxidative stress-related diseases (I. Malík et al., 2017).

Antimicrobial and Cytotoxic Evaluation

Fluoroquinolone derivatives, including those synthesized from 1-[2-Fluoro-4-(methylsulfonyl)phenyl]piperazine, have been evaluated for their antimicrobial and cytotoxic activities. Such studies pave the way for new antibiotic agents with specific target profiles (J. Sheu et al., 2003).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.